N-(4-bromo-2-methylphenyl)-2-(3-(3,4-dimethylphenyl)-6-oxopyridazin-1(6H)-yl)acetamide

• IUPAC Name: N-(4-bromo-2-methylphenyl)-2-[3-(3,4-dimethylphenyl)-6-oxopyridazin-1-yl]acetamide
• InChI: InChI=1S/C21H20BrN3O2/c1-13-4-5-16(10-14(13)2)19-8-9-21(27)25(24-19)12-20(26)23-18-7-6-17(22)11-15(18)3/h4-11H,12H2,1-3H3,(H,23,26)
• InChI Key: KVINYIXFTIKVAU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=NN(C(=O)C=C2)CC(=O)NC3=C(C=C(C=C3)Br)C)C
• Molecular Formula: C21H20BrN3O2
• Molecular Weight: 426.3 g/mol

Description

N-(4-bromo-2-methylphenyl)-2-(3-(3,4-dimethylphenyl)-6-oxopyridazin-1(6H)-yl)acetamide is a useful research compound. Its molecular formula is C21H20BrN3O2 and its molecular weight is 426.314. The purity is usually 95%.
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Scientific Research Applications

Molecular Conformations and Supramolecular Assembly

Halogenated N,2-diarylacetamides, including compounds structurally similar to N-(4-bromo-2-methylphenyl)-2-(3-(3,4-dimethylphenyl)-6-oxopyridazin-1(6H)-yl)acetamide, have been studied for their molecular conformations and supramolecular assembly. These compounds are linked into chains or arrays through a combination of hydrogen bonds and C-H...π(arene) interactions, indicating their potential for the development of materials with specific physical properties. The orientation of the N-aryl groups and their conformations are significantly similar across a range of analogues, suggesting a predictable structural behavior which could be beneficial for designing compounds with desired characteristics (Nayak et al., 2014).

Synthesis and Antimicrobial Profile

The synthetic pathway involving the compound structurally related to N-(4-bromo-2-methylphenyl)-2-(3-(3,4-dimethylphenyl)-6-oxopyridazin-1(6H)-yl)acetamide led to the development of Schiff bases and Thiazolidinone derivatives. These compounds were evaluated for their antibacterial and antifungal activities, indicating the compound's relevance in contributing to the development of new antimicrobial agents. This research highlights the potential of such compounds in the synthesis of pharmaceuticals targeting resistant microbial strains (Fuloria et al., 2014).

Potential Pesticides

N-derivatives of halogenated phenoxyacetamides, including molecules structurally akin to the compound , have been characterized for their potential as pesticides. These organic compounds were evaluated through X-ray powder diffraction, indicating their promise in agricultural applications. The comprehensive characterization of these compounds paves the way for their potential use in controlling annual grasses and broad-leaved weeds, demonstrating the compound's applicability in developing new herbicidal formulations (Olszewska et al., 2011).